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Compound of Interest

Compound Name: 3-(1H-Indazol-6-YL)propanoic acid

CAS No.: 885271-23-8

Cat. No.: B11909097

Get Quote

The indazole ring system, a bicyclic heterocycle composed of a fused benzene and pyrazole

ring, has emerged as a cornerstone in modern medicinal chemistry.[1] Its unique structural and

electronic properties allow it to serve as a versatile scaffold for the design of potent and

selective modulators of a wide array of biological targets. This guide will delve into the

structure-activity relationships (SAR) of 3-(1H-indazol-6-yl)propanoic acid analogs, a class of

compounds with potential therapeutic applications, by drawing comparisons with other

indazole-based inhibitors and providing a framework for their experimental evaluation.

The Significance of the Indazole Core
The indazole moiety's prevalence in drug discovery can be attributed to its ability to engage in

various non-covalent interactions with protein targets, including hydrogen bonding, π-π

stacking, and hydrophobic interactions. The nitrogen atoms in the pyrazole ring can act as both

hydrogen bond donors and acceptors, while the bicyclic system provides a rigid framework for

the precise orientation of substituents. This versatility has led to the development of numerous

indazole-containing drugs and clinical candidates targeting kinases, metabolic enzymes, and

other key players in cellular signaling pathways.[1][2]
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Structure-Activity Relationship of Indazole Analogs:
A Comparative Analysis
While specific SAR data for 3-(1H-indazol-6-yl)propanoic acid analogs is not extensively

published, we can infer potential relationships by examining the broader class of indazole

derivatives. The biological activity of indazole-based compounds is profoundly influenced by

the nature and position of substituents on the bicyclic core.

Substitutions at the C3 Position
The C3 position of the indazole ring is a frequent site for modification and often plays a crucial

role in determining a compound's potency and selectivity. For instance, in the context of

indoleamine 2,3-dioxygenase 1 (IDO1) inhibitors, a suitably substituted carbohydrazide moiety

at the C3 position was found to be critical for strong inhibitory activity.[2] Similarly, for inhibitors

of the phosphatidylinositol 3-kinase (PI3K) signaling pathway, 3-ethynyl-1H-indazoles have

shown promise, with the substituent on the ethynyl group significantly impacting activity.[3][4]

Substitutions at the C6 Position
The C6 position, where the propanoic acid group is located in our topic of interest, is also a key

determinant of biological effect. In a series of 3,6-disubstituted indazole derivatives developed

as hepcidin production inhibitors, aryl groups at both the C3 and C6 positions were found to be

critical for activity.[5] For anti-cancer agents, hydrophilic groups introduced at the C6 position

have been explored to modulate pharmacokinetic properties.[6][7] The propanoic acid moiety,

with its carboxylic acid group, introduces a key acidic center that can engage in ionic

interactions or hydrogen bonding with the target protein. This feature is often exploited in the

design of inhibitors for enzymes whose substrates are also carboxylic acids.

Substitutions at the N1 Position
Alkylation or arylation of the N1 position of the indazole ring can significantly impact a

compound's pharmacokinetic and pharmacodynamic properties. For epidermal growth factor

receptor (EGFR) kinase inhibitors, substitutions at the N1 position have been shown to have

strong effects on potency.[1] In the context of 3-(1H-indazol-6-yl)propanoic acid analogs,

modifications at the N1 position could be explored to fine-tune the compound's lipophilicity,

metabolic stability, and target engagement.
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Comparative Data of Indazole Analogs
To illustrate the impact of substitution on biological activity, the following table summarizes the

inhibitory concentrations (IC50) of various indazole derivatives against their respective targets.

Compound
Class

Target
Key
Substitutions

IC50 Reference

3-Substituted

1H-indazoles
IDO1

C3:

Carbohydrazide

moiety

720-770 nM [2]

6-(3-

methoxyphenyl)-

1H-indazol-3-

amine

FGFR1
C6: 3-

methoxyphenyl
15.0 nM [2]

1H-indazole

derivatives
EGFR

N1 and other

positions
5.3-8.3 nM [2]

3,6-disubstituted

indazoles

Hepcidin

Production

C3 & C6: Aryl

groups
Potent Inhibition [5]

3-ethynyl-1H-

indazoles
PI3Kα

C3: Ethynyl-

pyridine
361 nM [3]

Dibenzocyclohep

tanone

derivatives

MAPK11
Varied

substitutions
4.2-6.4 nM [8]

Experimental Evaluation of 3-(1H-indazol-6-
yl)propanoic Acid Analogs
The following section outlines a general workflow for the synthesis and biological evaluation of

novel 3-(1H-indazol-6-yl)propanoic acid analogs, drawing upon established methodologies

for similar compound classes.

Synthesis Workflow
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The synthesis of 3-(1H-indazol-6-yl)propanoic acid analogs can be achieved through a multi-

step process, often starting from a commercially available indazole precursor. A general

synthetic workflow is depicted below.

Starting Material
(e.g., 6-bromo-1H-indazole)

Protection of N1
(e.g., SEM-Cl or Boc anhydride)

Introduction of Propanoic Acid Moiety
(e.g., Heck or Suzuki coupling with a propanoate equivalent)

Modification of other positions
(e.g., N1-alkylation, C3-functionalization)

Deprotection
(e.g., TFA or HCl) Final Analog

Click to download full resolution via product page

Caption: General synthetic workflow for 3-(1H-indazol-6-yl)propanoic acid analogs.

Biological Evaluation Workflow
The biological evaluation of these analogs will depend on the intended therapeutic target. A

common workflow for screening and characterizing novel inhibitors is outlined below.
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Primary Screening

Secondary Screening

Mechanism of Action

In vivo Evaluation

In vitro Biochemical Assay
(e.g., Kinase inhibition, Enzyme activity)

Cell-Based Assay
(e.g., Cell proliferation, Target engagement)

Active Compounds

Mechanism of Action Studies
(e.g., Western blot, Molecular docking)

Potent Compounds

In vivo Animal Model
(e.g., Xenograft, Disease model)

Validated Hits

Click to download full resolution via product page

Caption: Workflow for the biological evaluation of novel indazole analogs.

Detailed Experimental Protocol: In Vitro Kinase
Inhibition Assay
This protocol describes a general method for assessing the inhibitory activity of 3-(1H-indazol-
6-yl)propanoic acid analogs against a specific protein kinase.

Objective: To determine the IC50 value of test compounds against a target kinase.

Materials:
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Purified recombinant target kinase

Kinase substrate (peptide or protein)

ATP (Adenosine triphosphate)

Test compounds dissolved in DMSO

Kinase assay buffer (e.g., Tris-HCl, MgCl2, DTT)

Detection reagent (e.g., ADP-Glo™, Z'-LYTE™)

384-well microplates

Plate reader

Procedure:

Compound Preparation: Prepare a serial dilution of the test compounds in DMSO. Further

dilute the compounds in the kinase assay buffer to the final desired concentrations.

Reaction Setup:

Add the kinase assay buffer to each well of a 384-well plate.

Add the test compound or DMSO (vehicle control) to the appropriate wells.

Add the kinase and substrate solution to all wells.

Incubate the plate at room temperature for a specified period (e.g., 10-15 minutes) to allow

for compound binding to the kinase.

Initiate Reaction: Add ATP to all wells to start the kinase reaction.

Incubation: Incubate the plate at a controlled temperature (e.g., 30°C) for a defined time

(e.g., 60 minutes).

Detection: Stop the reaction and measure the kinase activity using a suitable detection

reagent according to the manufacturer's instructions. This typically involves quantifying the
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amount of ADP produced or the amount of phosphorylated substrate.

Data Analysis:

Calculate the percentage of inhibition for each compound concentration relative to the

vehicle control.

Plot the percentage of inhibition against the logarithm of the compound concentration.

Fit the data to a four-parameter logistic equation to determine the IC50 value.

Conclusion and Future Directions
The 3-(1H-indazol-6-yl)propanoic acid scaffold represents a promising starting point for the

development of novel therapeutic agents. By leveraging the extensive knowledge of indazole

SAR and employing a systematic approach to synthesis and biological evaluation, researchers

can explore the potential of these analogs against a variety of disease-relevant targets. Future

work should focus on building a comprehensive SAR profile for this specific chemical series,

optimizing lead compounds for potency, selectivity, and pharmacokinetic properties, and

ultimately validating their efficacy in preclinical models. The versatility of the indazole core,

coupled with the strategic placement of a propanoic acid moiety, offers a rich landscape for the

discovery of next-generation therapeutics.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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